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Compound of Interest

Compound Name: 3,7-Dimethyloctanal

Cat. No.: B3032866 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: 3,7-Dimethyloctanal, commonly known as citronellal, is a monoterpenoid

aldehyde found in the essential oils of various plants, including Cymbopogon species (e.g.,

citronella grass). It has demonstrated significant antifungal activity against a range of plant

pathogens, making it a promising candidate for the development of natural, biodegradable

fungicides. These notes provide a summary of its efficacy, mechanism of action, and detailed

protocols for its evaluation.

Data Presentation: Antifungal Efficacy
The antifungal activity of 3,7-Dimethyloctanal has been quantified against several key post-

harvest and field plant pathogens. The following tables summarize the minimum inhibitory

concentrations (MIC), minimum fungicidal concentrations (MFC), and other inhibitory metrics.

Table 1: In Vitro Antifungal Activity of 3,7-Dimethyloctanal against Penicillium Species.

Fungal Species MIC MFC Reference

Penicillium digitatum
1.36 mg/mL (or 1.60

µL/mL)

2.72 mg/mL (or 3.20

µL/mL)
[1][2][3]

Penicillium italicum 1.6 mL/L 3.2 mL/L [4]
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Table 2: In Vitro Antifungal Activity of 3,7-Dimethyloctanal against Other Plant Pathogens.

Fungal Species Metric Value Reference

Botrytis cinerea
IC90 (Inhibitory

Concentration 90%)
~300 mg/L [5]

Botrytis cinerea
Mycelial Growth

Inhibition
100% at 1,000 mg/L [5]

Fusarium guttiforme
Mycelial Growth

Inhibition
100% at 1,050 µL/mL* [6]

*Note: This result was achieved using citronella essential oil containing 35.7% 3,7-
Dimethyloctanal.

Mechanism of Action
Research indicates that the primary antifungal mechanism of 3,7-Dimethyloctanal involves the

disruption of fungal cell membrane integrity and function.[1][3] The proposed signaling pathway

and mechanism are as follows:

Ergosterol Biosynthesis Inhibition: 3,7-Dimethyloctanal targets the ergosterol biosynthesis

pathway, a critical process for maintaining the structure and fluidity of the fungal cell

membrane.[1][2]

Lanosterol Accumulation: The inhibition of this pathway leads to a significant decrease in

ergosterol content and a corresponding accumulation of its precursor, lanosterol.[1]

Membrane Damage: The altered sterol composition compromises the plasma membrane's

integrity. This damage is evidenced by increased membrane permeability, leading to the

leakage of essential intracellular components and ions.[3][7] This ultimately results in fungal

cell death.
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Mechanism of Action of 3,7-Dimethyloctanal

3,7-Dimethyloctanal

Ergosterol Biosynthesis Pathway

Inhibits

Ergosterol Content
(Decreased)

Leads to

Lanosterol Content
(Accumulated)

Leads to

Plasma Membrane Integrity
(Compromised)

Leakage of Intracellular
Components

Causes

Fungal Cell Death

Results in

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3032866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Workflow for Antifungal Activity Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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